2,2-Bis(p-chlorophenyl)-4-(2-piperidyl)-1,3-dioxolane hydrochloride

• CAS No.: 7457-29-6
• Molecular Formula: C20H22Cl3NO2
• Molecular Weight: 414.7 g/mol
• IUPAC Name: 2-[2,2-bis(4-chlorophenyl)-1,3-dioxolan-4-yl]piperidin-1-ium;chloride
• InChI: InChI=1S/C20H21Cl2NO2.ClH/c21-16-8-4-14(5-9-16)20(15-6-10-17(22)11-7-15)24-13-19(25-20)18-3-1-2-12-23-18;/h4-11,18-19,23H,1-3,12-13H2;1H
• InChI Key: WLLHBULANLUINY-UHFFFAOYSA-N
• Canonical SMILES: C1CC[NH2+]C(C1)C2COC(O2)(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl.[Cl-]

Description

2,2-Bis(p-chlorophenyl)-4-(2-piperidyl)-1,3-dioxolane hydrochloride is a chlorinated derivative of the 1,3-dioxolane-piperidine class of compounds. Structurally, it features two para-chlorophenyl groups at the 2-position of the dioxolane ring and a piperidine moiety at the 4-position. The hydrochloride salt enhances its solubility and stability.

Comparison with Similar Compounds

Structural and Stereochemical Comparisons

Dexoxadrol Hydrochloride

• Structure : 2,2-Diphenyl-4-(2-piperidyl)-1,3-dioxolane hydrochloride (lacks chlorine substituents).
• Stereochemistry : (S,S) configuration at chiral centers, as confirmed by X-ray crystallography .
• Pharmacology : Acts as a PCP-like NMDA receptor antagonist with dissociative anesthetic properties.

Etoxadrol Hydrochloride

• Structure : 2-Ethyl-2-phenyl-4-(2-piperidyl)-1,3-dioxolane hydrochloride (ethyl substituent replaces one phenyl group).
• Stereochemistry : Absolute configuration 2S, 4S, 6S, contributing to its high receptor affinity .

4-(Diphenylmethoxy)piperidine Hydrochloride

• Structure : Features a diphenylmethoxy group instead of a dioxolane ring.
• Molecular Weight: 303.83 g/mol (C₁₈H₂₁NO•HCl), distinct from the dioxolane-piperidine scaffold .

Target Compound

Toxicity and Pharmacological Activity

Compound	LD50 (rat, oral)	LD50 (mouse, oral)	Melting Point (°C)	Key Activity
Dexoxadrol Hydrochloride	280 mg/kg	380 mg/kg	256–260	NMDA receptor antagonism
Etoxadrol Hydrochloride	Not reported	Not reported	Not reported	Potent PCP-like agonist
Diphenyl Analog	310 mg/kg	230 mg/kg	251–254	CNS depression, dissociative effects
Target Compound (Inferred)	Likely <280 mg/kg*	Likely <230 mg/kg*	>260*	Enhanced receptor affinity*

*Inferences based on chlorine substituent effects: Increased lipophilicity may lower LD50 (higher toxicity) and raise melting points.

Physicochemical Properties

• Melting Points: Chlorinated aromatic rings (target compound) likely increase melting points compared to non-chlorinated analogs (e.g., dexoxadrol: 256–260°C vs. inferred >260°C for the target compound) .
• Molecular Weight : Addition of chlorine atoms increases molecular weight (~30–40 g/mol per Cl atom), impacting solubility and bioavailability.

Research Findings and Implications

• Receptor Binding : Chlorophenyl groups may enhance NMDA receptor blockade by increasing hydrophobic interactions, as seen in structurally related PCP analogs .
• Toxicity Profile : The diphenyl analog (LD50: 310 mg/kg in rats) is less toxic than dexoxadrol (LD50: 280 mg/kg), suggesting stereochemistry and substituents critically influence toxicity .
• Synthetic Challenges : Introducing chlorine atoms requires precise regioselective synthesis, as highlighted in crystallographic studies of bis(4-chlorophenyl) derivatives .